Cas no 2229527-74-4 (2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine
• CAS No: 2229527-74-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6085306
• PubChem ID: 165679422
• Update Time: 2025-10-29

2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine
• 2229527-74-4
• EN300-1979830

• Inchi： 1S/C11H14ClNO2/c1-7(6-13)8-4-5-9(14-2)11(15-3)10(8)12/h4-5H,1,6,13H2,2-3H3
• InChI Key： ANRFUXIHDSLVBL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=C)CN)OC)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine

Introduction to 2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine (CAS No. 2229527-74-4)

The compound 2-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-amine, identified by the CAS registry number CAS No. 2229527-74-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amines and features a substituted phenyl group attached to a propenamine backbone. The presence of chlorine and methoxy groups on the aromatic ring introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and conjugate addition reactions. Researchers have demonstrated that the synthesis of cas no 2229527-74-4 can be optimized by employing catalytic systems that enhance reaction selectivity and yield. These findings underscore the importance of this compound as a versatile building block in organic synthesis.

In terms of pharmacological applications, studies have shown that cas no 2-chloro derivatives exhibit promising bioactivity, particularly in modulating cellular signaling pathways. The methoxy groups on the aromatic ring contribute to increased lipophilicity, which enhances the compound's ability to cross biological membranes. This property makes it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders.

The structural uniqueness of cas no 3-dimethoxyphenyl derivatives also lends itself to applications in materials science. Recent research has explored the use of this compound as a precursor for advanced materials, such as conductive polymers and sensors. Its ability to form stable conjugated systems makes it an attractive option for developing next-generation electronic devices.

From an environmental perspective, understanding the degradation pathways of cas no 4-substituted compounds is crucial for assessing their ecological impact. Studies have revealed that this compound undergoes biodegradation under specific microbial conditions, highlighting its potential for sustainable applications in agriculture and industry.

In conclusion, cas no 5-related compounds like 1-amino derivatives represent a frontier area of research with diverse applications across multiple disciplines. As scientific advancements continue to unfold, the significance of CAS No. 6 in modern chemistry and pharmacology will undoubtedly grow, paving the way for innovative solutions to global challenges.